Cas no 58951-08-9 (1,4-Dithiin,2,3-dihydro-2,5-dimethyl-, 1,1,4,4-tetraoxide)
58951-08-9 structure
Product Name:1,4-Dithiin,2,3-dihydro-2,5-dimethyl-, 1,1,4,4-tetraoxide
CAS No:58951-08-9
MF:C6H10O4S2
MW:210.271199703217
CID:377850
PubChem ID:100899
Update Time:2025-04-19
1,4-Dithiin,2,3-dihydro-2,5-dimethyl-, 1,1,4,4-tetraoxide Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Dithiin,2,3-dihydro-2,5-dimethyl-, 1,1,4,4-tetraoxide
- 2,3-dihydro-2,5-dimethyl-1,4-dithiin 1,1,4,4-tetraoxide
- 2,5-dimethyl-2,3-dihydro-1,4-dithiine 1,1,4,4-tetraoxide
- 58951-08-9
- NS00056202
- SCHEMBL11404017
- EINECS 261-518-2
- 2,5-Dimethyl-2,3-dihydro-1lambda~6~,4lambda~6~-dithiine-1,1,4,4-tetrone
- DTXSID50974449
-
- Inchi: 1S/C6H10O4S2/c1-5-3-12(9,10)6(2)4-11(5,7)8/h3,6H,4H2,1-2H3
- InChI Key: WICDRHMSCYGNQI-UHFFFAOYSA-N
- SMILES: S1(C=C(C)S(CC1C)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 210.0021
- Monoisotopic Mass: 210.002
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 85Ų
Experimental Properties
- Density: 1.393
- Boiling Point: 477.2°C at 760 mmHg
- Flash Point: 335.4°C
- Refractive Index: 1.509
- PSA: 68.28
1,4-Dithiin,2,3-dihydro-2,5-dimethyl-, 1,1,4,4-tetraoxide Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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